Cas no 123501-95-1 (1-butyl-4-[4-[2-(4-isothiocyanatophenyl)ethyl]phenyl]benzene)

• Product Name: 1-butyl-4-[4-[2-(4-isothiocyanatophenyl)ethyl]phenyl]benzene
• CAS No: 123501-95-1
• MF: C₂₅H₂₅NS
• MW: 371.537705183029
• CID: 2618515
• PubChem ID: 14549045
• Update Time: 2025-04-21

1-butyl-4-[4-[2-(4-isothiocyanatophenyl)ethyl]phenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-[4-[2-(4-isothiocyanatophenyl)ethyl]phenyl]benzene
• 4-Butyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl
• DTXSID90561539
• 123501-95-1

• Inchi： 1S/C25H25NS/c1-2-3-4-20-7-13-23(14-8-20)24-15-9-21(10-16-24)5-6-22-11-17-25(18-12-22)26-19-27/h7-18H,2-6H2,1H3
• InChI Key： HBSCLMKACLYLSY-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CCC1C=CC(=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 371.17077098Da
• Monoisotopic Mass: 371.17077098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 44.5Ų